2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone

• IUPAC Name: 2,6-bis(azepan-1-yl)-N-[(E)-(2,4-dichlorophenyl)methylideneamino]pyrimidin-4-amine
• InChI: InChI=1S/C23H30Cl2N6/c24-19-10-9-18(20(25)15-19)17-26-29-21-16-22(30-11-5-1-2-6-12-30)28-23(27-21)31-13-7-3-4-8-14-31/h9-10,15-17H,1-8,11-14H2,(H,27,28,29)/b26-17+
• InChI Key: IIUUINCCYLWEOE-YZSQISJMSA-N
• Canonical SMILES: C1CCCN(CC1)C2=NC(=NC(=C2)NN=CC3=C(C=C(C=C3)Cl)Cl)N4CCCCCC4
• Isomeric SMILES: C1CCCN(CC1)C2=NC(=NC(=C2)N/N=C/C3=C(C=C(C=C3)Cl)Cl)N4CCCCCC4
• Molecular Formula: C23H30Cl2N6
• Molecular Weight: 461.4 g/mol

Description

2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone, also known as DCPH, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is a hydrazone derivative of 2,4-dichlorobenzaldehyde and has been found to have a variety of biochemical and physiological effects. In

Scientific Research Applications

2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone has been studied extensively for its potential use in scientific research. One of the main applications of this compound is as a fluorescent probe for the detection of copper ions. This compound is able to selectively bind to copper ions and emit a fluorescent signal, making it a valuable tool for the detection of copper in biological samples.
In addition to its use as a fluorescent probe, this compound has also been investigated for its potential as an anti-cancer agent. Studies have shown that this compound is able to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This makes this compound a promising candidate for the development of new anti-cancer drugs.

Mechanism of Action

The mechanism of action of 2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone is not fully understood, but it is thought to involve the inhibition of key enzymes involved in cell proliferation and survival. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and repair. This inhibition leads to DNA damage and cell death.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer activity, this compound has also been shown to have anti-inflammatory properties. Studies have demonstrated that this compound is able to inhibit the production of pro-inflammatory cytokines, making it a potential treatment for inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone is its selectivity for copper ions. This makes it a valuable tool for the detection of copper in biological samples. However, one limitation of this compound is its relatively low solubility in aqueous solutions. This can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on 2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone. One area of interest is the development of new anti-cancer drugs based on this compound. Researchers are also investigating the use of this compound as a fluorescent probe for other metal ions, such as zinc and iron. Additionally, there is ongoing research into the potential use of this compound as a treatment for inflammatory diseases.
Conclusion
In conclusion, this compound, or this compound, is a chemical compound with a variety of potential scientific research applications. Its selectivity for copper ions makes it a valuable tool for the detection of copper in biological samples, while its anti-cancer and anti-inflammatory properties make it a promising candidate for the development of new drugs. Ongoing research is focused on further exploring the mechanism of action of this compound and identifying new applications for this compound.

Synthesis Methods

The synthesis of 2,4-dichlorobenzaldehyde (2,6-di-1-azepanyl-4-pyrimidinyl)hydrazone involves the reaction of 2,4-dichlorobenzaldehyde with 2,6-di-1-azepanyl-4-pyrimidinylhydrazine in the presence of a suitable solvent and a catalyst. This reaction results in the formation of this compound as a yellow crystalline solid with a melting point of 195-197°C.